Cas no 121474-53-1 (p-Cresol-(methyl-13C))

• Product Name: p-Cresol-(methyl-13C)
• CAS No: 121474-53-1
• MF: C₇H₈O
• MW: 109.130476951599
• CID: 104733
• PubChem ID: 16213360
• Update Time: 2025-10-15

p-Cresol-(methyl-13C) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(methyl-13C)-(9CI)
• 4-methylphenol
• 4-methyl-13c-phenol
• P-CRESOL-METHYL-13C
• p-cresol-13c1(methyl-13c)
• P-CRESOL-METHYL-13C, 99 ATOM % 13C
• p-Cresol-(methyl-13C), 99 atom % 13C
• DTXSID50583898
• 121474-53-1
• 4-(~13~C)Methylphenol
• p-Cresol-(methyl-13C)
• 4-(113C)methylphenol

• Inchi： 1S/C7H8O/c1-6-2-4-7(8)5-3-6/h2-5,8H,1H3/i1+1
• InChI Key： IWDCLRJOBJJRNH-OUBTZVSYSA-N
• SMILES： OC1C=CC([13CH3])=CC=1

Computed Properties

• Exact Mass: 109.060869710g/mol
• Monoisotopic Mass: 109.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.043 g/mL at 25 °C
• Melting Point: 32-34 °C(lit.)
• Boiling Point: 202 °C(lit.)
• Flash Point: 193 °F
• Solubility: Not determined
• Vapor Pressure: Not available

p-Cresol-(methyl-13C) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3455 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 23-26-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols